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Compound of Interest

Compound Name: 6-Undecanol

Cat. No.: B1345097

Physical Properties of 6-Undecanol: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 6-
Undecanol, specifically its boiling and melting points. The information is presented to support
research and development activities where this long-chain alcohol may be utilized. This
document outlines the experimentally determined values for these properties, details the
methodologies for their measurement, and provides visual representations of the experimental
workflow and the physical state transitions of the compound.

Core Physical Properties of 6-Undecanol

The boiling and melting points are critical physical constants that provide insights into the purity
and physical state of 6-Undecanol under varying temperature conditions.

Physical Property Value (°C) Value (K) Pressure
Boiling Point 229.7 - 231 °C[1][2] 502.85 - 504.15 K 760 mmHg
Melting Point 25 - 26 °C[1][2] 298.15-299.15K Atmospheric
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Experimental Protocols

The determination of the boiling and melting points of 6-Undecanol is achieved through
standardized laboratory procedures. The following sections detail the methodologies for these
measurements.

Melting Point Determination (Capillary Method)

The melting point of 6-Undecanol, which exists as a waxy solid at room temperature, is
determined using the capillary tube method. This technique involves heating a small, powdered
sample in a capillary tube and observing the temperature range over which it melts.[3][4]

Apparatus:

» Melting point apparatus (e.g., Mel-Temp) or Thiele tube

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: A small amount of 6-Undecanol is finely ground into a powder using a
mortar and pestle. This ensures uniform heating within the capillary tube.[3]

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
The packed sample height should be approximately 2-3 mm.[5] For waxy solids like 6-
Undecanol, the sample can be gently melted and drawn into the capillary tube, then allowed
to solidify.[4]

o Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus. The thermometer is positioned to ensure its bulb is level with the sample.
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» Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating
can be used to determine an approximate melting range. Subsequently, a new sample is
heated slowly, at a rate of 1-2°C per minute, as the temperature approaches the expected
melting point.[6][7]

Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the beginning of the melting range. The temperature at which the entire sample becomes a
clear liquid is recorded as the end of the melting range.[5]

Boiling Point Determination (Distillation Method)

The boiling point of 6-Undecanol is determined by distillation, a process that involves heating
the liquid to its boiling point and then condensing the vapor.[8][9]

Apparatus:

« Distillation flask (round-bottom)
Condenser

Receiving flask

Thermometer (calibrated)
Heating mantle or oil bath
Boiling chips

Procedure:

o Apparatus Assembly: A simple distillation apparatus is assembled. The distillation flask is
filled with 6-Undecanol to about two-thirds of its capacity, and a few boiling chips are added
to ensure smooth boiling.

o Thermometer Placement: The thermometer is positioned in the neck of the distillation flask
so that the top of the mercury bulb is level with the bottom of the side arm leading to the
condenser. This ensures that the recorded temperature is that of the vapor in equilibrium with
the boiling liquid.
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o Heating: The flask is heated gently. As the liquid boils, the vapor rises, and the temperature
on the thermometer will increase and then stabilize.

o Data Recording: The constant temperature at which the liquid boils and the vapor condenses
into the receiving flask is recorded as the boiling point. The atmospheric pressure should
also be recorded, as the boiling point is pressure-dependent.[10][11]

« Distillation Rate: The heating is controlled to maintain a steady distillation rate of

approximately 1-2 drops per second.[9]

Visualizations

The following diagrams illustrate the experimental workflow for determining the physical
properties of 6-Undecanol and the relationship between its physical state and temperature.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the melting and boiling points of 6-Undecanol.
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Physical State of 6-Undecanol vs. Temperature
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Caption: Relationship between temperature and the physical state of 6-Undecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 6-Undecanol (boiling point,
melting point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345097#physical-properties-of-6-undecanol-boiling-
point-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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